3-(2-Methanesulfonylpropan-2-yl)-1,2-oxazol-5-amine

• IUPAC Name: 3-(2-methylsulfonylpropan-2-yl)-1,2-oxazol-5-amine
• InChI: InChI=1S/C7H12N2O3S/c1-7(2,13(3,10)11)5-4-6(8)12-9-5/h4H,8H2,1-3H3
• InChI Key: SVGSSABRZSXEJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NOC(=C1)N)S(=O)(=O)C
• Molecular Formula: C7H12N2O3S
• Molecular Weight: 204.25 g/mol

Description

The compound “3-(2-Methanesulfonylpropan-2-yl)-1,2-oxazol-5-amine” is a chemical compound, but there’s limited information available about it.

Physical And Chemical Properties Analysis

The related compound “2-methanesulfonyl-N-(propan-2-yl)aniline” is a liquid at room temperature.

Scientific Research Applications

Synthesis of Complex Organic Structures

Methanesulfonic acid and related derivatives, including methanesulfonyl compounds, have been instrumental in facilitating the synthesis of complex organic structures. For instance, the study by Kumar et al. demonstrates the effectiveness of methanesulfonic acid as a catalyst in the one-pot synthesis of 2-substituted benzoxazoles from carboxylic acids, highlighting the compound's role in enabling high-yield reactions and compatibility with a variety of substituents (Kumar et al., 2008).

Catalysis and Reaction Enhancement

The catalytic properties of methanesulfonic acid derivatives also extend to the synthesis of glycosyl methanesulfonates, as explored by D’Angelo and Taylor. Their research demonstrates how these compounds participate in regio- and stereoselective couplings, offering a nuanced understanding of the catalyst's influence on the stereochemical outcomes of glycosylation reactions (D’Angelo & Taylor, 2016).

Role in New Particle Formation

Shen et al. provide insight into the atmospheric implications of methanesulfonic acid (MSA)-driven particle formation, particularly enhanced by amines such as monoethanolamine. This research underscores the potential of methanesulfonyl compounds in contributing to environmental processes, such as aerosol nucleation, through their interaction with other atmospheric constituents (Shen et al., 2019).

Medicinal Chemistry Applications

In medicinal chemistry, derivatives of methanesulfonyl compounds have been explored for their potential as antiarrhythmic agents. Research by Cross et al. indicates that compounds with a methanesulfonamido moiety can act as selective class III antiarrhythmic agents, showcasing the therapeutic relevance of methanesulfonyl derivatives (Cross et al., 1990).